4-Methoxybenzoic acid

• CAS No.: 100-09-4
• Product Name: 4-Methoxybenzoic acid
• Molecular Formula: C8H8O3
• Molecular Weight: 152.15g/mol
• IUPAC Name: 4-methoxybenzoic acid
• Standard InChI: InChI=1S/C8H8O3/c1-11-7-4-2-6(3-5-7)8(9)10/h2-5H,1H3,(H,9,10)
• Standard InChIKey: ZEYHEAKUIGZSGI-UHFFFAOYSA-N
• SMILES: COC1=CC=C(C=C1)C(=O)O
• Canonical SMILES: COC1=CC=C(C=C1)C(=O)O
• Appearance: Solid
• Boiling Point: 276.5 °C
• Melting Point: 185 °C; 185.0 °C; Mp 184 °; 185°C
• Physical Description: Solid; white crystals with practically no odou
• Description: 4-methoxybenzoic acid is a methoxybenzoic acid substituted with a methoxy group at position C-4. It has a role as a plant metabolite. It derives from a benzoic acid. It is a conjugate acid of a 4-methoxybenzoate.; Anisic acid, also known as 4-anisate or 4-methoxybenzoate, belongs to the class of organic compounds known as p-methoxybenzoic acids and derivatives. These are benzoic acids in which the hydrogen atom at position 4 of the benzene ring is replaced by a methoxy group. Anisic acid exists as a solid, slightly soluble (in water), and a weakly acidic compound (based on its pKa). Anisic acid has been primarily detected in feces. Anisic acid exists in all eukaryotes, ranging from yeast to humans. Anisic acid participates in a number of enzymatic reactions. In particular, anisic acid can be biosynthesized from benzoic acid. Anisic acid can also be converted into methyl p-anisate. Anisic acid is a faint, sweet, and cadaverous tasting compound that can be found in anise, cocoa bean, fennel, and german camomile. This makes anisic acid a potential biomarker for the consumption of these food products.
• Related CAS: 52509-81-6 (potassium); 536-45-8 (sodium); 73424-02-9 (copper+2)
• Solubility: 530 mg/L (at 37 °C); 0.53 mg/mL at 37 °C; soluble in boiling water, organic solvents; freely soluble (in ethanol)
• Synonyms: 4-methoxybenzoic acid
• PubChem Compound: 7478
• Last Modified: Nov 11 2021